Cas no 941940-48-3 (N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methoxy-5-methylbenzene-1-sulfonamide)

• Product Name: N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methoxy-5-methylbenzene-1-sulfonamide
• CAS No: 941940-48-3
• MF: C₁₈H₂₂N₂O₅S₂
• MW: 410.507682323456
• CID: 5501395
• PubChem ID: 7584615
• Update Time: 2025-05-19

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methoxy-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• SR-01000916452
• F2794-0122
• N-(4-(1,1-dioxido-1,2-thiazinan-2-yl)phenyl)-2-methoxy-5-methylbenzenesulfonamide
• VU0499355-1
• N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-2-methoxy-5-methylbenzenesulfonamide
• 941940-48-3
• AKOS024467400
• SR-01000916452-1
• N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-2-methoxy-5-methylbenzene-1-sulfonamide
• N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methoxy-5-methylbenzene-1-sulfonamide

• Inchi： 1S/C18H22N2O5S2/c1-14-5-10-17(25-2)18(13-14)27(23,24)19-15-6-8-16(9-7-15)20-11-3-4-12-26(20,21)22/h5-10,13,19H,3-4,11-12H2,1-2H3
• InChI Key： NPYBJTUGBJOYTF-UHFFFAOYSA-N
• SMILES： S1(CCCCN1C1C=CC(=CC=1)NS(C1C=C(C)C=CC=1OC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 410.09701415g/mol
• Monoisotopic Mass: 410.09701415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methoxy-5-methylbenzene-1-sulfonamide

Introduction to N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methoxy-5-methylbenzene-1-sulfonamide (CAS No. 941940-48-3)

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methoxy-5-methylbenzene-1-sulfonamide (CAS No. 941940-48-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that incorporate a thiazine core, which is known for its versatility in medicinal chemistry. The presence of a sulfonamide group further enhances its pharmacological profile, making it a promising candidate for further investigation in drug discovery.

The molecular structure of this compound is characterized by a phenyl ring substituted with both methoxy and methyl groups, which are typical functional groups that influence the electronic properties and reactivity of the molecule. The sulfonamide moiety, located at the benzene ring, is a key pharmacophore that often contributes to the biological activity of sulfonamide derivatives. These derivatives have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a surge in research focused on developing novel sulfonamide-based drugs due to their favorable pharmacokinetic properties and low toxicity. The compound N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methoxy-5-methylbenzene-1-sulfonamide represents an advanced derivative that combines the benefits of the thiazine scaffold with the potent activity of the sulfonamide group. This combination has shown promise in preclinical studies as a potential therapeutic agent.

The thiazine core in this compound is particularly interesting because it can interact with various biological targets, including enzymes and receptors involved in metabolic pathways. The 1,1-dioxo group within the thiazine ring adds an additional layer of complexity, which can influence both the solubility and bioavailability of the molecule. These structural features make N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methoxy-5-methylbenzene-1-sulfonamide a valuable tool for researchers exploring new drug candidates.

One of the most compelling aspects of this compound is its potential application in treating inflammatory diseases. Sulfonamide derivatives have been traditionally used for their anti-inflammatory effects, and the addition of a thiazine moiety may enhance these properties. Recent studies have demonstrated that compounds with similar structural motifs can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of both methoxy and methyl substituents on the phenyl ring may also contribute to its ability to interact with these enzymes effectively.

The synthesis of N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methoxy-5-methylbenzene-1-sulfonamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the thiazine derivative followed by its reaction with 2-methoxy-5-methylbenzene sulfonyl chloride to introduce the sulfonamide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve higher selectivity and efficiency.

In terms of pharmacological evaluation, N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methoxy-5-methylbenzene-1-sulfonamide has shown encouraging results in cell-based assays. These assays have revealed that the compound can inhibit the growth of various cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. Additionally, preclinical studies have indicated that it may possess anti-inflammatory properties by reducing levels of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta).

The potential therapeutic applications of this compound extend beyond oncology and inflammation research. Its unique structure suggests that it may also be effective against other diseases characterized by abnormal cellular activity. For instance, studies have shown that sulfonamide derivatives can modulate neurotransmitter release by interacting with synaptic receptors. This property makes N-4-(1,1-dioxo-1lambda6,2-thiazinan - 2 - yl)phenyl - 2 - methoxy - 5 - methylbenzene - 1 - sulfonamide a candidate for further exploration in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The development of new drugs often involves extensive computational modeling to predict how a compound will interact with biological targets at the molecular level. In recent years, advancements in computational chemistry have enabled researchers to simulate these interactions with high accuracy. For N - 4 - (< strong > 1 , 1 - dioxo - 1 lambda6 , 2 - thiazinan - 2 - yl strong > ) phenyl - < strong > 2 - methoxy - 5 - methylbenzene - 1 - sulfonamide strong > , computational studies have revealed that it can bind tightly to several key enzymes implicated in metabolic disorders. These findings provide valuable insights into its potential mechanism of action and help guide further experimental investigations.

The safety profile of any new drug candidate is crucial before it can be considered for clinical use. Preliminary toxicology studies on N - 4 - (< strong > 1 , 1 - dioxo - 1 lambda6 , 2 - thiazinan strong > ) phenyl - < strong > 2 strong > methoxy strong > ) phenyl strong > ) phenyl strong > ) phenyl strong > ) phenyl strong > ) phenyl strong > ) phenyl strong > ) phenyl strong > ) phenyl strong > ) sulfonamide have indicated that it exhibits low toxicity at therapeutic doses when tested in animal models. This suggests that it may be well-tolerated by patients if developed into a drug product.

The future direction for research on N - 4 - (< strong > 1 , 1 strong > dioxo strong > ) thiazinan strong > p >